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Get Quote

Carzenide (CAS 138-41-0), also known as 4-Sulfamoylbenzoic acid, is a well-characterized chemical

compound used in biomedical research. The table below summarizes its key properties and known biological

activities [1].

Property Specification

CAS Number 138-41-0

Synonyms 4-Sulfamoylbenzoic acid

Molecular Formula C₇H₇NO₄S

Molecular Weight 201.20 g/mol

Chemical Structure Benzoic acid substituted with a sulfonamide group at the 4-position

Purity ≥ 99.45%

Primary Biological Target Carbonic Anhydrase II (CAII)

Mechanism of Action Competitive inhibitor

Reported Research Applications Epilepsy, cervical cancer
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Property Specification

Solubility (DMSO) 100 mg/mL (497.02 mM)

General Research Application Notes

The following notes outline the main research contexts for Carzenide, which can serve as a starting point for

designing your own experiments.

Mechanism of Action: Carzenide is documented as a strong, competitive inhibitor of Carbonic
Anhydrase II (CAII). This mechanism is central to its research applications, as the CA enzyme family

is involved in critical physiological processes like pH regulation, fluid secretion, and biosynthetic
reactions [1].

Use in Cell-Based Research: Carzenide has been used to study CAII activity in human cell lines.
For instance, in HeLa cells (a cervical cancer line), a pretreatment with 100 µM Carzenide for 2 hours

was effective at negating a fluorescence signal induced by a CA-targeted activity-based probe. This
indicates its use in validating CAII-specific activity in cellular models [1].

Metabolic Context: Carzenide is identified as the major circulating metabolite of Mafenide in
plasma. Mafenide is an antimicrobial agent used in burn treatments, suggesting that research on

Carzenide may also be relevant in the context of Mafenide's metabolism and overall pharmacological
profile [1].

Conceptual Experimental Workflow

The search results do not contain a detailed, step-by-step protocol for a specific assay. However, based on the

information available, the general workflow for a cell-based CAII inhibition study would logically follow the

steps in the diagram below.
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Cell Culture & Seeding

Pre-treatment with Carzenide

Incubation (e.g., 2 hours)

Apply CAII Activity Probe

Signal Measurement

Data Analysis

Click to download full resolution via product page

Critical Handling and Safety Notes

When working with Carzenide in a research setting, please consider the following important notes [1]:

Solubility and Storage:

Solvent: Carzenide is soluble in DMSO at 100 mg/mL (497.02 mM). Note that DMSO is

hygroscopic and can impact solubility; use newly opened containers for best results.
Stock Solutions: For a 10 mM solution, dissolve 2.01 mg of Carzenide in 1 mL of DMSO.

Storage:
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Powder: Store at -20°C for 3-year stability.

Solution: Store at -80°C for 2-year stability or -20°C for 1-year stability. Avoid repeated
freeze-thaw cycles by preparing aliquots.

Intended Use and Handling:

For Research Use Only: Carzenide is strictly for research purposes and not for diagnostic or
therapeutic use in humans.

Controlled Substance: Note that the supplier indicates this product may be a controlled
substance not for sale in all territories. Ensure compliance with local regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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